Cas no 1805408-53-0 (Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate
• CAS No: 1805408-53-0
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870859
• Update Time: 2025-08-05

Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-5(15)2-4-3-14-8(10)6(7(4)13)9(11)12/h3,9H,2H2,1H3
• InChI Key： ABCQHQMTIGVILC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(N=CC=1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate

Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1805408-53-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1805408-53-0) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure and functional groups, has attracted considerable attention for its use in the synthesis of novel pharmaceuticals and as an intermediate in various chemical processes.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate involves a series of well-defined steps that highlight the complexity and precision required in modern organic synthesis. The compound is typically prepared through a multi-step process that includes the formation of a pyridine ring, introduction of the chloro, difluoromethyl, and iodo substituents, and finally the esterification to form the methyl acetate group. Each step is carefully optimized to ensure high yields and purity, making this compound a valuable building block in the development of new drugs.

One of the key features of Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate is its structural diversity. The presence of multiple functional groups, including a chloro, difluoromethyl, and iodo substituent, provides a rich platform for further chemical modifications. These functional groups can be selectively manipulated to introduce additional functionalities or to enhance specific properties such as solubility, stability, or biological activity.

In recent years, there has been a growing interest in the use of halogenated pyridines like Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate in drug discovery and development. Halogenated compounds are known for their ability to form strong interactions with biological targets, making them attractive candidates for the design of potent and selective inhibitors. For instance, studies have shown that compounds with similar structures exhibit promising activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

The physical properties of Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various synthetic reactions and purification processes.

In terms of safety and handling, Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate should be handled with care due to its reactivity and potential for forming hazardous by-products. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation should be maintained to minimize exposure to vapors or dust.

The applications of Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate extend beyond medicinal chemistry. It has also found use in agrochemicals, where its unique structure can be leveraged to develop new pesticides or herbicides with improved efficacy and reduced environmental impact. Furthermore, the compound's versatility makes it a valuable tool in materials science for the synthesis of functional polymers and other advanced materials.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1805408-53-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.